Cas no 177485-72-2 (5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride)

• Product Name: 5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride
• CAS No: 177485-72-2
• MF: C₈H₈Cl₂N₂
• MW: 203.068519592285
• MDL: MFCD28098356
• CID: 1364078
• PubChem ID: 21190178
• Update Time: 2025-06-14

5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 5-(chloromethyl)-, monohydrochloride
• 5-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride
• 5-chloromethylimidazo(1,2-a]pyridine.hydrochloride
• 5-chloromethylimidazo[1,2-a]pyridine.hydrochloride
• CHA48572
• 5-chloromethylimidazo[1,2-a]pyridine hydrochloride
• 5-chloromethylimidazo[1,2-a]pyridine-hydrochloride
• 5-chloromethylimidazo[1,2-a]pyridinehydrochloride
• 5-chloromethylimidazo[1,2-a]pyridine. hydrochloride
• 5-(chloromethyl)imidazo[1,2-a]pyridine;hydrochloride
• G63461
• 177485-72-2
• IXCKWFAIBSWOFR-UHFFFAOYSA-N
• 5-(chloromethyl)imidazo[1,2-a]pyridinehydrochloride
• AKOS026746470
• SCHEMBL7870210
• 5-(chloromethyl)-imidazo[1,2-a]pyridine hydrochloride
• EN300-1695624
• F2147-5319
• DB-154695
• 5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride

• MDL： MFCD28098356
• Inchi： 1S/C8H7ClN2.ClH/c9-6-7-2-1-3-8-10-4-5-11(7)8;/h1-5H,6H2;1H
• InChI Key： IXCKWFAIBSWOFR-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2=NC=CN12.Cl

Computed Properties

• Exact Mass: 202.006
• Monoisotopic Mass: 202.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3

Additional information on 5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride

Recent Advances in the Study of 5-(Chloromethyl)imidazo[1,2-a]pyridine Hydrochloride (CAS: 177485-72-2)

5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride (CAS: 177485-72-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief consolidates the latest findings related to this compound, focusing on its synthetic utility, biological activities, and emerging applications in therapeutic development.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride as a building block for novel GABA_A receptor modulators. The research demonstrated that derivatives synthesized from this intermediate exhibited potent anxiolytic and anticonvulsant activities in preclinical models, with improved selectivity profiles compared to existing benzodiazepine-based therapeutics. The study also emphasized the compound's role in facilitating rapid structure-activity relationship (SAR) optimization due to its reactive chloromethyl group.

In the field of antimicrobial drug development, a recent patent application (WO2023051234) disclosed novel imidazo[1,2-a]pyridine derivatives synthesized from 177485-72-2 that showed remarkable activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The lead compounds demonstrated minimum inhibitory concentrations (MICs) in the range of 0.5-2 μg/mL, with favorable pharmacokinetic properties in animal models. This research underscores the potential of 5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride as a versatile scaffold for addressing the global antimicrobial resistance crisis.

Recent advancements in synthetic methodology have also been reported for this compound. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis of 5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride with enhanced yield (85%) and purity (>99.5%). The optimized process employs continuous flow chemistry, reducing hazardous waste generation by 60% compared to traditional batch methods. This development is particularly significant for industrial-scale production of pharmaceutical intermediates derived from this compound.

Emerging research has identified new therapeutic applications for derivatives of 177485-72-2. A collaborative study between academic and industry researchers (Nature Communications, 2024) reported the discovery of imidazo[1,2-a]pyridine-based small molecules that selectively inhibit the NLRP3 inflammasome, showing promise for treating inflammatory diseases such as gout and Alzheimer's disease. The lead compound, originating from 5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride modifications, demonstrated 80% reduction in IL-1β production in mouse models at nanomolar concentrations.

Quality control and analytical characterization of 5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride have seen significant improvements. A recent analytical study (Journal of Pharmaceutical and Biomedical Analysis, 2024) developed a robust HPLC-MS method for quantifying residual solvents and impurities in commercial batches of this intermediate. The method achieved detection limits below 0.05% for all specified impurities, addressing previous challenges in quality assurance for this important building block.

Looking forward, the versatility of 5-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride continues to inspire innovative research directions. Current investigations are exploring its use in PROTAC (Proteolysis Targeting Chimera) development, antibody-drug conjugates (ADCs), and as a fluorescent probe for biological imaging. The compound's unique chemical properties and demonstrated biological relevance position it as a valuable tool in modern drug discovery pipelines across multiple therapeutic areas.